Cas no 64908-89-0 (2-Propen-1-one,3-(3-aminophenyl)-1-(2-pyridinyl)-)

2-Propen-1-one,3-(3-aminophenyl)-1-(2-pyridinyl)- structure
64908-89-0 structure
Product name:2-Propen-1-one,3-(3-aminophenyl)-1-(2-pyridinyl)-
CAS No:64908-89-0
MF:C14H12N2O
MW:224.25788
CID:504229
PubChem ID:3049495

2-Propen-1-one,3-(3-aminophenyl)-1-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • (E)-3-(3-aminophenyl)-1-pyridin-2-ylprop-2-en-1-one
    • 2-Propen-1-one,3-(3-aminophenyl)-1-(2-pyridinyl)-
    • 3-(3-Aminophenyl)-1-(2-pyridinyl)-2-propen-1-one
    • 64908-89-0
    • DTXSID701236807
    • Inchi: InChI=1S/C14H12N2O/c15-12-5-3-4-11(10-12)7-8-14(17)13-6-1-2-9-16-13/h1-10H,15H2
    • InChI Key: IRWVLYKXFLOCOQ-UHFFFAOYSA-N
    • SMILES: C1=CC=NC(=C1)C(=O)C=CC2=CC(=CC=C2)N

Computed Properties

  • Exact Mass: 224.09506
  • Monoisotopic Mass: 224.094963
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 56

Experimental Properties

  • Density: 1.21
  • Boiling Point: 447.6°C at 760 mmHg
  • Flash Point: 224.5°C
  • Refractive Index: 1.672
  • PSA: 55.98

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